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Compound of Interest

4-(4-Bromophenoxy)azetidin-2-
Compound Name:

one
CAS No.: 1909319-93-2
Cat. No.: B2466799

Get Quote

Part 1: Executive Technical Summary

4-(4-Bromophenoxy)azetidin-2-one represents a critical intersection between classical

-lactam antibiotic chemistry and modern cross-coupling pharmacophores. Unlike simple
penams, this molecule features a reactive C4-aryloxy substituent and a para-bromo "handle”
on the aromatic ring.

o Core Utility: It serves as a stable precursor for C4-functionalized

-lactams via nucleophilic displacement or as a scaffold for structure-activity relationship
(SAR) expansion via Palladium-catalyzed cross-coupling at the aryl bromide.

+ Mechanism of Action (Potential): As a stand-alone entity, C4-aryloxy

-lactams function as acylating agents, inhibiting serine proteases or bacterial
transpeptidases by forming stable acyl-enzyme complexes via ring opening.

Part 2: Chemical Profile & Electronic Properties[1]
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Structural Analysis

The molecule consists of a strained 2-azetidinone ring substituted at the C4 position with a 4-
bromophenoxy group.

Property Value | Characteristic Implication for Reactivity

High susceptibility to
Ring Strain ~25-27 kcal/mol nucleophilic attack at the
carbonyl (C2).

Acts as a pseudo-leaving
) group under specific
C4-Substituent 4-Bromophenoxy N . ]
conditions; stabilizes the ring

relative to 4-acetoxy analogs.

Electron-withdrawing
. - (inductive); activates the ring
Aryl Bromide para-position ) ) )
slightly; prime site for

Suzuki/Heck coupling.

Synthesis typically yields a
Chirality C4 is a stereocenter racemic mixture unless chiral
4-acetoxy precursors are used.

Spectroscopic Signature (Predicted)[1][2][3]

¢ IR Spectrum: The carbonyl stretch of the

-lactam ring is distinctively high, typically 1760-1780 cm™1, shifted slightly higher due to the
electronegative oxygen at C4.

« 'H NMR (CDCls):

o H4 (C4-H): A doublet or doublet-of-doublets around 5.4 — 5.6 ppm. This downfield shift is
characteristic of the

-acetal linkage.

o H3 (C3-H2): Diastereotopic protons appearing as multiplets around 3.0 — 3.4 ppm.[1]
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o Aryl Protons: Two doublets (AA'BB' system) roughly at 6.8 ppm (ortho to O) and 7.4 ppm
(ortho to Br).[1][2][3]

Part 3: Synthesis Strategy & Mechanism

The industrial standard for synthesizing 4-aryloxyazetidin-2-ones utilizes the Displacement of 4-
Acetoxyazetidin-2-one. This route is preferred over [2+2] cycloaddition for this specific
derivative because it allows for the late-stage introduction of the complex aryloxy group.

Reaction Protocol

Reagents: 4-Acetoxyazetidin-2-one (1.0 eq), 4-Bromophenol (1.1 eq), NaOH (1.2 eq).[1][2][3]
Solvent: Acetone/Water (1:[1][2][3]1) or Acetonitrile.[1][2][3] Conditions: 0°C to Room
Temperature, 2—4 hours.

Step-by-Step Methodology:

e Preparation of Phenoxide: Dissolve 4-bromophenol in the chosen solvent. Add the base
(NaOH or K2CO:s) at 0°C to generate the nucleophilic phenoxide anion in situ.[2]

o Displacement: Add 4-acetoxyazetidin-2-one dropwise. The reaction is slightly exothermic.[1]

e Monitoring: Monitor via TLC (SiOz; Ethyl Acetate/Hexane 1:1). The starting acetoxy lactam
(Rf ~0.[1][2]4) will disappear, replaced by the less polar aryloxy product (Rf ~0.6).[1][2][3]

o Workup: Dilute with water to precipitate the product or extract with dichloromethane.[1] Wash
with cold 1M NaOH to remove excess phenol.[1]

 Purification: Recrystallization from Ethanol/Hexane is preferred over chromatography to
avoid ring opening on acidic silica.[1]

Mechanistic Pathway: Elimination-Addition

Contrary to a simple S_N2 mechanism, this reaction proceeds via an Elimination-Addition
pathway involving a transient

-acyl imine (azetinone) intermediate.
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Elimination of AcOH Nucleophilic Attack
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Figure 1: The reaction proceeds via the elimination of the acetoxy group to form a reactive N-
acyl imine, which is then trapped by the 4-bromophenoxide nucleophile.

Part 4: Reactivity & Applications in Drug Design

The 4-(4-Bromophenoxy)azetidin-2-one scaffold offers two orthogonal vectors for chemical
modification: the

-lactam ring and the Aryl Bromide.

Vector A: Palladium-Catalyzed Cross-Coupling

The bromine atom at the para position is an excellent handle for Suzuki-Miyaura or Buchwald-
Hartwig couplings. This allows medicinal chemists to append biaryl systems or heterocycles
without disturbing the sensitive

-lactam ring, provided non-nucleophilic bases (e.g., Cs2COs, KsPOa) are used.[1][2][3]

o Application: Synthesis of cholesterol absorption inhibitors (ezetimibe analogs) where the
biphenyl moiety is critical for binding to the Niemann-Pick C1-Like 1 (NPC1L1) protein.

Vector B: Ring Opening (Acylation)

The phenoxy group activates the

-lactam toward ring opening.
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e Hydrolysis: In the presence of agueous acid/base, the ring opens to form

-amino acid derivatives.

» Methanolysis: Reaction with NaOMe yields

-amino esters.

4-(4-Bromophenoxy)

azetidin-2-one

Pd(PPh3)4, Ar-B(OH)2Nu-H (H20, MeOH) . R-X, Base

Biaryl Derivative Beta-Amino Acid/Ester N1-Alkylated Lactam
(via Suzuki Coupling) (via Hydrolysis/Methanolysis) (via N-Alkylation)

Click to download full resolution via product page

Figure 2: Orthogonal reactivity pathways.[1][2][3] The scaffold supports C-C bond formation
(Suzuki), ring opening (Acylation), and N-functionalization.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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